N1-benzyl-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide

• IUPAC Name: N'-benzyl-N-[2-(2-methylimidazol-1-yl)ethyl]oxamide
• InChI: InChI=1S/C15H18N4O2/c1-12-16-7-9-19(12)10-8-17-14(20)15(21)18-11-13-5-3-2-4-6-13/h2-7,9H,8,10-11H2,1H3,(H,17,20)(H,18,21)
• InChI Key: VPZJSZDBKOHTMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CCNC(=O)C(=O)NCC2=CC=CC=C2
• Molecular Formula: C15H18N4O2
• Molecular Weight: 286.33 g/mol

Description

“N1-benzyl-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide” is a compound that contains an imidazole moiety. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is an amphoteric in nature i.e. it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine and DNA based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Scientific Research Applications

Therapeutic Potential

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Antifungal Applications

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Synthesis of Functional Molecules

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Solar Cells and Optical Applications

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Functional Materials

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Catalysis

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Anti-tubercular Activity

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Mechanism of Action

Target of Action

N1-benzyl-N2-(2-(2-methyl-1H-imidazol-1-yl)ethyl)oxalamide, also known as N’-benzyl-N-[2-(2-methylimidazol-1-yl)ethyl]oxamide, is a compound that contains an imidazole moiety . Imidazole derivatives have been reported to show a broad range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities . .

Mode of Action

Imidazole derivatives are known for their broad range of chemical and biological properties . They interact with their targets in various ways, leading to different biological responses.

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad range of biological activities .

Result of Action

Imidazole derivatives are known for their broad range of biological activities , which suggests that they could have various molecular and cellular effects.